CU-CPT22
CU-CPT22
CU-CPT22 is the first probe for the complex between toll-like receptors TLR1 and TLR2. CU-CPT22 binds at the interface of TLR1 and TLR2 (IC50 = 0.58 μM).
Brand Name:
Vulcanchem
CAS No.:
1416324-85-0
VCID:
VC0524536
InChI:
InChI=1S/C19H22O7/c1-3-4-5-6-7-26-19(24)12-8-11-10-14(25-2)17(22)18(23)15(11)16(21)13(20)9-12/h8-10,22-23H,3-7H2,1-2H3,(H,20,21)
SMILES:
CCCCCCOC(=O)C1=CC(=O)C(=C2C(=C1)C=C(C(=C2O)O)OC)O
Molecular Formula:
C19H22O7
Molecular Weight:
362.378
CU-CPT22
CAS No.: 1416324-85-0
Inhibitors
VCID: VC0524536
Molecular Formula: C19H22O7
Molecular Weight: 362.378
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1416324-85-0 |
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Product Name | CU-CPT22 |
Molecular Formula | C19H22O7 |
Molecular Weight | 362.378 |
IUPAC Name | hexyl 3,4,5-trihydroxy-2-methoxy-6-oxobenzo[7]annulene-8-carboxylate |
Standard InChI | InChI=1S/C19H22O7/c1-3-4-5-6-7-26-19(24)12-8-11-10-14(25-2)17(22)18(23)15(11)16(21)13(20)9-12/h8-10,22-23H,3-7H2,1-2H3,(H,20,21) |
Standard InChIKey | UBQFTTUFRSSOHE-UHFFFAOYSA-N |
SMILES | CCCCCCOC(=O)C1=CC(=O)C(=C2C(=C1)C=C(C(=C2O)O)OC)O |
Appearance | Orange to dark red Solid powder |
Description | CU-CPT22 is the first probe for the complex between toll-like receptors TLR1 and TLR2. CU-CPT22 binds at the interface of TLR1 and TLR2 (IC50 = 0.58 μM). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | CU-CPT22; CU-CPT 22; CU-CPT-22; CUCPT22; CUCPT 22; CUCPT-22. |
Reference | 1: Ohno K, Kuno A, Murase H, Muratsubaki S, Miki T, Tanno M, Yano T, Ishikawa S, Yamashita T, Miura T. Diabetes increases the susceptibility to acute kidney injury after myocardial infarction through augmented activation of renal Toll-like receptors in rats. Am J Physiol Heart Circ Physiol. 2017 Dec 1;313(6):H1130-H1142. doi: 10.1152/ajpheart.00205.2017. Epub 2017 Aug 19. PubMed PMID: 28822965. 2: Durai P, Shin HJ, Achek A, Kwon HK, Govindaraj RG, Panneerselvam S, Yesudhas D, Choi J, No KT, Choi S. Toll-like receptor 2 antagonists identified through virtual screening and experimental validation. FEBS J. 2017 Jul;284(14):2264-2283. doi: 10.1111/febs.14124. Epub 2017 Jul 2. PubMed PMID: 28570013. 3: Su Q, Grabowski M, Weindl G. Recognition of Propionibacterium acnes by human TLR2 heterodimers. Int J Med Microbiol. 2017 Feb;307(2):108-112. doi: 10.1016/j.ijmm.2016.12.002. Epub 2016 Dec 12. PubMed PMID: 28024924. 4: Bock S, Murgueitio MS, Wolber G, Weindl G. Acute myeloid leukaemia-derived Langerhans-like cells enhance Th1 polarization upon TLR2 engagement. Pharmacol Res. 2016 Mar;105:44-53. doi: 10.1016/j.phrs.2016.01.016. Epub 2016 Jan 18. PubMed PMID: 26794428. 5: Daniele SG, Béraud D, Davenport C, Cheng K, Yin H, Maguire-Zeiss KA. Activation of MyD88-dependent TLR1/2 signaling by misfolded α-synuclein, a protein linked to neurodegenerative disorders. Sci Signal. 2015 May 12;8(376):ra45. doi: 10.1126/scisignal.2005965. PubMed PMID: 25969543; PubMed Central PMCID: PMC4601639. |
PubChem Compound | 71503400 |
Last Modified | Nov 11 2021 |
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